8-(3,5-dimethyl-1H-pyrazol-1-yl)-1-(2-ethoxyethyl)-7-ethyl-3-methyl-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 8-(3,5-dimethylpyrazol-1-yl)-1-(2-ethoxyethyl)-7-ethyl-3-methylpurine-2,6-dione
• InChI: InChI=1S/C17H24N6O3/c1-6-21-13-14(18-16(21)23-12(4)10-11(3)19-23)20(5)17(25)22(15(13)24)8-9-26-7-2/h10H,6-9H2,1-5H3
• InChI Key: BPAYKYKQBYFGHF-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(N=C1N3C(=CC(=N3)C)C)N(C(=O)N(C2=O)CCOCC)C
• Molecular Formula: C17H24N6O3
• Molecular Weight: 360.4 g/mol

Description

8-(3,5-dimethyl-1H-pyrazol-1-yl)-1-(2-ethoxyethyl)-7-ethyl-3-methyl-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C17H24N6O3 and its molecular weight is 360.418. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Cytotoxic Activity

Research on carboxamide derivatives of benzo[b][1,6]naphthyridines, including purine analogs, shows significant interest in developing potent cytotoxins for cancer treatment. These compounds demonstrate growth inhibitory properties against various cancer cell lines, highlighting the therapeutic potential of purine derivatives in oncology (Deady et al., 2003).

Intermolecular Interactions

A quantitative investigation into the intermolecular interactions present in a xanthine derivative, structurally similar to purine compounds, provides insights into the design of new materials. The study focuses on understanding how these interactions contribute to molecular stability and potential applications in material science (Shukla et al., 2020).

Catalytic Applications

The use of purine derivatives as catalysts in the synthesis of complex molecules, such as spiro[benzo[a]pyrano[2,3-c]phenazine] derivatives, showcases the versatility of these compounds in facilitating chemical reactions. This opens avenues for research in green chemistry and the development of novel synthetic methodologies (Yazdani-Elah-Abadi et al., 2017).

Metal Complexes and Molecular Recognition

Studies on metal complexes of purine derivatives explore their use in molecular recognition and the formation of metal-mediated base pairs. This research has implications for the development of novel biomolecular structures and nanotechnology applications (Sinha et al., 2015).

Anticancer and Antimicrobial Activities

The synthesis and evaluation of purine derivatives for their anticancer and antimicrobial activities highlight the potential for these compounds in therapeutic applications. Research in this area contributes to the discovery of new drugs and the understanding of their mechanisms of action (Ashour et al., 2012).